![molecular formula C21H17ClN2OS B2837431 2-[(4-chlorophenyl)sulfanyl]-N'-(diphenylmethylene)acetohydrazide CAS No. 341968-00-1](/img/structure/B2837431.png)
2-[(4-chlorophenyl)sulfanyl]-N'-(diphenylmethylene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Chlorophenyl)sulfanyl]-N’-(diphenylmethylene)acetohydrazide is a chemical compound with the molecular formula C21H17ClN2OS . It has a molecular weight of 380.89 .
Molecular Structure Analysis
The molecular structure of 2-[(4-chlorophenyl)sulfanyl]-N’-(diphenylmethylene)acetohydrazide consists of 21 carbon atoms, 17 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-[(4-chlorophenyl)sulfanyl]-N’-(diphenylmethylene)acetohydrazide include its molecular formula (C21H17ClN2OS), molecular weight (380.89), and its structure .Scientific Research Applications
- Application : Researchers investigate its potential as an anticancer agent due to its ability to inhibit tumor growth or metastasis. Studies explore its impact on cancer cell viability, apoptosis, and cell cycle regulation .
- Application : Scientists explore its effectiveness against bacteria, fungi, and other pathogens. In vitro and in vivo studies assess its antibacterial and antifungal properties, aiming to develop novel therapeutic agents .
- Application : Researchers investigate its impact on inflammatory pathways, cytokine production, and immune responses. Preclinical studies may reveal its potential as an anti-inflammatory drug .
- Application : Scientists study its ability to chelate metal ions (e.g., copper, zinc) and its impact on metal-dependent enzymes. Such complexes may have applications in catalysis, drug delivery, or imaging agents .
- Application : Researchers explore its use as a building block for designing new molecules. By modifying its structure, they aim to create derivatives with improved pharmacological properties .
- Application : Scientists use it as a tool to investigate enzyme activity, protein-ligand interactions, or cellular processes. Its fluorescence or binding affinity may be exploited in assays .
Anticancer Research
Antimicrobial Properties
Anti-inflammatory Effects
Metal Chelation and Coordination Chemistry
Organic Synthesis and Medicinal Chemistry
Biochemical Assays and Probes
Safety and Hazards
properties
IUPAC Name |
N-(benzhydrylideneamino)-2-(4-chlorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2OS/c22-18-11-13-19(14-12-18)26-15-20(25)23-24-21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H,15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPXWLYNGHCXMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NNC(=O)CSC2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-chlorophenyl)sulfanyl]-N'-(diphenylmethylene)acetohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.